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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
challenges with iridium catalyst stability in acidic environments during electrocatalysis.

Troubleshooting Guide

This section addresses common issues observed during experiments involving iridium-based
electrocatalysts in acidic media.

Question 1: My iridium-based catalyst is showing a rapid loss of activity during the oxygen
evolution reaction (OER) in acidic media. What are the likely causes?

Answer: Rapid deactivation of iridium catalysts during acidic OER is often linked to the
dissolution of iridium.[1][2][3] Several factors can contribute to this:

» High Anodic Potentials: Operating at high overpotentials accelerates the oxidation of iridium
to higher valence states (e.g., Ir(>IV)), which are more prone to dissolution.[4][5]

» Potential Cycling: Fluctuating potentials, especially cycling between oxidative and reductive
conditions, can induce "transient dissolution” where the formation and reduction of surface
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oxides lead to iridium loss.[3][4][5]

o Electrolyte Impurities: The presence of certain metal ions (e.g., Cu2*) or organic molecules in
the electrolyte can enhance the dissolution of iridium.[6][7][8][9]

o Catalyst Structure: Amorphous iridium oxide, while often more active, tends to be less stable
and more susceptible to dissolution compared to its crystalline (rutile) counterpart.[10][11]

e Inadequate Catalyst Support: The choice of support material can significantly impact the
stability of the iridium catalyst. A non-robust support can lead to detachment or lack of
electronic stabilization of the iridium nanoparticles.[1][12]

Question 2: How can | determine if my iridium catalyst is dissolving during my experiment?

Answer: Several analytical techniques can be employed to detect and quantify iridium
dissolution:

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is a highly sensitive
technique for quantifying the concentration of dissolved iridium in the electrolyte.[3][13][14]
[15][16] It can be used for post-mortem analysis of the electrolyte or coupled with an
electrochemical flow cell for online, time-resolved measurements.[4][5]

e Transmission Electron Microscopy (TEM): TEM can be used to visualize changes in the
catalyst morphology, such as particle size reduction, detachment, and thinning of the catalyst
layer, which are indicative of dissolution.[4][5] Identical location TEM (IL-TEM) can be
particularly powerful for tracking changes to the same catalyst nanoparticles before and after
electrochemical stress tests.

o Electrochemical Analysis: Cyclic voltammetry (CV) can reveal changes in the
electrochemically active surface area (ECSA) of the catalyst. A decrease in ECSA over time
can suggest catalyst loss due to dissolution.[17]

Question 3: My catalyst appears stable based on electrochemical data, but the overall device
performance is degrading. What could be the issue?

Answer: While the catalyst on the anode may seem stable, iridium that dissolves can migrate
and redeposit elsewhere in the electrochemical cell, causing performance degradation.
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Dissolved iridium species can travel through the membrane and deposit on the cathode,
potentially poisoning the hydrogen evolution reaction (HER) catalyst.[14][18] Analysis of the
membrane and cathode catalyst layer for iridium content post-operation can confirm this
phenomenon.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of iridium dissolution in acidic media during the oxygen
evolution reaction (OER)?

Al: The dissolution of iridium during the acidic OER is a complex process. A prominent
proposed pathway involves the formation of higher-valent iridium species (Ir(V) or higher) as
intermediates in the OER mechanism.[19] These species are less stable and can dissolve into
the electrolyte. Another significant mechanism is "transient dissolution,"” which occurs during
potential cycling. The repeated formation and reduction of a thin surface oxide layer can lead to
the release of iridium ions into the electrolyte.[3][4][5]

Q2: What are the most effective strategies to mitigate iridium dissolution?
A2: Several strategies can be employed to enhance the stability of iridium-based catalysts:[20]

e Doping: Introducing other elements (e.g., transition metals) into the iridium oxide structure
can stabilize the iridium atoms, suppress the formation of unstable high-valence states, and
improve overall durability.[1]

e Support Engineering: Utilizing stable and conductive supports, such as titanium oxide (TiOz2)
or cerium oxide (CeOz), can anchor the iridium nanoparticles and promote strong metal-
support interactions, thereby enhancing stability.[1][12]

o Controlling Crystallinity: Thermally prepared rutile IrO2 generally exhibits higher stability than
amorphous iridium oxide, although often with a trade-off in initial activity.[4][5][10]

o Surface Engineering: Controlling the exposed crystal facets of the catalyst can influence its
stability.[1]

o Operating Conditions: Avoiding excessively high potentials and frequent potential cycling can
minimize dissolution.[3][14]
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Q3: How does the pH of the acidic media affect iridium dissolution?

A3: While iridium is generally considered one of the most stable elements in acidic media, its
stability can be pH-dependent. Some studies suggest that iridium stability may be improved in
mildly acidic conditions compared to strongly acidic environments.[3]

Q4: Can the choice of anion in the acidic electrolyte influence iridium dissolution?

A4: Yes, the anion can play a role. For instance, the presence of chloride ions has been shown
to enhance iridium dissolution compared to perchlorate ions, especially in the presence of
organic molecules.[7][15]

Quantitative Data on Iridium Dissolution

The following tables summarize quantitative data on iridium dissolution rates and stability
numbers under various conditions.

Table 1: Iridium Dissolution Rates in Different Electrolytes

Dissolution
Catalyst Electrolyte Conditions Rate (ng cm—2 Reference
h-?)
Potential cycling
Iridium Film 0.1 M HCIO4 (0.05-1.6 V vs. ~1.5 [3]
RHE)
Potential cycling
Iridium Film 0.1 M HCI (0.05-1.6 V vs. ~15 [7]
RHE)
o Potential cycling
rOx
_ 1 M HCI (0.0-1.65 V vs. - [6]
Nanoparticles
RHE)
Potential cycling ~3 times higher
IrOx 1 MHCI+ 10 _
) (0.0-1.65 V vs. than without [6]
Nanoparticles mM Cuz+*
RHE) Cuz+
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Table 2: Stability Numbers (S-number) for Different Iridium-Based Catalysts

The Stability Number (S-number) is defined as the ratio of evolved oxygen molecules to
dissolved iridium atoms. A higher S-number indicates greater stability.

. S-number (moles
Catalyst Conditions Reference
Oz / moles Ir)

OER at 1.55 V vs.

Amorphous IrOx ~109° [11]

RHE
] OER at 1.65 V vs.

Crystalline IrO2 ~108 [11]

RHE
] Accelerated Stress Lower dissolution than

IrO2/TiO2 [14]

Test (1.3 V) 0V AST

Experimental Protocols

Protocol 1: Electrochemical Evaluation of Iridium Dissolution using a Rotating Disk Electrode
(RDE) Coupled with ICP-MS

This protocol allows for the in-situ quantification of iridium dissolution during electrochemical

measurements.
» Working Electrode Preparation:

o Prepare a catalyst ink by dispersing a known amount of the iridium-based catalyst in a
solution of deionized water, isopropanol, and a perfluorinated sulfonic-acid ionomer (e.g.,
Nafion).

o Sonication of the ink is crucial to ensure a homogeneous dispersion.

o Drop-cast a specific volume of the ink onto a polished glassy carbon or titanium RDE tip to
achieve a desired catalyst loading (e.g., 0.01-0.1 mglr cm~2).[16]

o Dry the electrode under controlled conditions (e.g., room temperature or slightly elevated
temperature).
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o Electrochemical Cell Setup:

o Use a standard three-electrode electrochemical cell with the prepared RDE as the working
electrode, a platinum wire or mesh as the counter electrode, and a reversible hydrogen
electrode (RHE) as the reference electrode.

o The electrolyte should be a high-purity acidic solution (e.g., 0.1 M HCIOa4 or 0.05 M
H2S0a4).[16]

o Couple the outlet of the electrochemical cell to an ICP-MS for online analysis of the

dissolved iridium.
o Electrochemical Measurements and Dissolution Quantification:

o Perform an initial conditioning of the catalyst by cycling the potential in a non-dissolving

range.

o Apply the desired electrochemical protocol, such as potentiodynamic (linear sweep
voltammetry) or potentiostatic (chronoamperometry) measurements, or accelerated stress

tests involving potential cycling.

o Simultaneously, continuously pump the electrolyte from the cell to the ICP-MS to monitor
the iridium concentration in real-time.

o Correlate the measured iridium dissolution profile with the applied potential or current

density.

Protocol 2: Post-Mortem Analysis of Iridium Dissolution and Migration in a Membrane Electrode
Assembly (MEA)

This protocol is used to quantify iridium loss from the anode and its distribution within the MEA
after operation in a proton exchange membrane water electrolyzer (PEMWE).

 MEA Operation:

o Assemble a PEMWE single cell with the iridium-based catalyst coated on the anode side

of the membrane.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://eprintspublications.npl.co.uk/9993/1/eid9993.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16111493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Operate the cell under specific conditions (e.g., constant current density, potential cycling)
for a defined duration.

o MEA Disassembly and Sample Preparation:
o Carefully disassemble the cell and separate the anode, membrane, and cathode.

o For the analysis of dissolved iridium that has migrated, the membrane and cathode
catalyst layer are of primary interest.

» Digestion of Components:

o Digest the membrane and cathode components in a mixture of strong acids (e.g., aqua
regia or a mixture of HCl and H202) under elevated temperature and pressure using a
microwave digestion system.[13] This process brings the solid iridium into a liquid sample.

e ICP-MS Analysis:
o Dilute the digested samples to a suitable concentration for ICP-MS analysis.

o Quantify the amount of iridium in each component (membrane and cathode) to determine
the extent of dissolution and migration from the anode.[14]

Visualizations
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Caption: Experimental workflow for developing and evaluating iridium catalysts with enhanced

stability.
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Caption: Relationship between mitigation strategies and their effects on iridium catalyst

stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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